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Compound of Interest

Compound Name: Z-Gly-OSu

Cat. No.: B554453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-Gly-OSu (N-(Benzyloxycarbonyl)glycine N-succinimidyl ester) is an amine-reactive reagent

used for the covalent modification of proteins. The N-hydroxysuccinimide (NHS) ester

functional group reacts with primary amines, such as the ε-amine of lysine residues and the α-

amine at the N-terminus of a polypeptide chain, to form stable amide bonds.[1][2] The

benzyloxycarbonyl (Z) group provides a protecting group for the glycine amino acid, which can

be useful in multi-step bioconjugation strategies or for investigating the impact of charge

neutralization on protein function. This document provides detailed protocols for protein

labeling with Z-Gly-OSu, methods for characterizing the conjugate, and a potential application

in studying signaling pathways.
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Property Value Reference

Synonyms Z-glycine N-succinimidyl ester [3]

Molecular Formula C₁₄H₁₄N₂O₆ [4]

Molecular Weight 306.27 g/mol

Appearance White powder

Melting Point 111-115 °C

Solubility Soluble in DMSO and DMF

Storage 2-8°C

Experimental Protocols
General Workflow for Protein Labeling with Z-Gly-OSu
The following diagram outlines the general workflow for labeling a protein with Z-Gly-OSu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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